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Compound of Interest

Compound Name: 2-Methylcyclohexanone

Cat. No.: B044802 Get Quote

The safe and compliant disposal of 2-Methylcyclohexanone is paramount in research and

development settings to ensure personnel safety and environmental protection. This guide

provides essential procedural information for the proper handling and disposal of 2-
Methylcyclohexanone waste, in line with established safety protocols and regulatory

requirements.

Immediate Safety and Handling Considerations
2-Methylcyclohexanone is classified as a flammable liquid and vapor.[1][2][3] Before

handling, it is crucial to be familiar with its hazard profile. Always consult the Safety Data Sheet

(SDS) for detailed safety information.

Key Hazards:

Flammability: Flammable liquid (Category 3).[1][2] Keep away from heat, sparks, open

flames, and hot surfaces.[2][3][4][5] Use explosion-proof electrical and ventilating equipment.

[2][3][4][5]

Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[1]

Irritation: Can cause skin and eye irritation.[1]

Personal Protective Equipment (PPE): When handling 2-Methylcyclohexanone, always wear

appropriate PPE, including:
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Protective gloves

Protective clothing

Eye and face protection[2]

Operational Disposal Plan: Step-by-Step Procedures
The disposal of 2-Methylcyclohexanone must adhere to national and local regulations. Do not

dispose of this chemical down the drain or in regular trash.[4][5]

Step 1: Waste Collection and Segregation

Dedicated Waste Container: Collect 2-Methylcyclohexanone waste in a designated,

properly labeled, and compatible container.

No Mixing: Do not mix 2-Methylcyclohexanone waste with other waste streams. Keeping

waste streams separate can reduce disposal costs.[6]

Original Containers: Whenever possible, leave the chemical in its original container for

disposal.

Step 2: Labeling and Storage

Hazardous Waste Labeling: Clearly label the waste container with the words "Hazardous

Waste" and the full chemical name, "2-Methylcyclohexanone".[7] Do not use chemical

formulas or abbreviations.[7]

Secure Storage: Store the waste container in a well-ventilated area, away from sources of

ignition.[2][3][4][5] Keep the container tightly closed when not in use.[2][3][4][5]

Step 3: Arranging for Disposal

Approved Waste Disposal Plant: The primary method for the disposal of 2-
Methylcyclohexanone is through an approved waste disposal plant.[1][2][5]

Professional Consultation: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company for specific guidance and to
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arrange for pickup.

Step 4: Handling Empty Containers

Treat as Hazardous: Handle uncleaned, empty containers as you would the product itself.

Triple Rinsing (if applicable): For containers that held acute hazardous waste, triple rinsing

with a suitable solvent may be required before the container can be disposed of as regular

trash. The rinsate must be collected and disposed of as hazardous waste.[8]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and classification data for

2-Methylcyclohexanone relevant to its disposal.

Property Value Citation

UN Number 2297

Transport Hazard Class 3 (Flammable Liquid)

Packing Group III

Flash Point
Near 135 °F (approximately 57

°C)
[9]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-
Methylcyclohexanone.
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Caption: Workflow for the proper disposal of 2-Methylcyclohexanone.

Experimental Protocols
Currently, there are no widely established experimental protocols for the in-lab neutralization of

2-Methylcyclohexanone waste. The recommended and safest method of disposal is

incineration by a licensed hazardous waste disposal facility.[9] It may be mixed with a more
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flammable solvent to aid in incineration.[9] Any attempt to neutralize or treat this chemical

waste in the lab would require extensive safety and hazard analysis and is not recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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